Cas no 104711-74-2 (Oxazolo[4,5-b]pyridine, 2-(2-methylpropyl)-)

• Product Name: Oxazolo[4,5-b]pyridine, 2-(2-methylpropyl)-
• CAS No: 104711-74-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1145161
• PubChem ID: 13547432
• Update Time: 2025-04-20

Oxazolo[4,5-b]pyridine, 2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-b]pyridine, 2-(2-methylpropyl)-
• 104711-74-2
• 2-(2-Methylpropyl)oxazolo[4,5-b]pyridine
• DTXSID001274466

• Inchi： 1S/C10H12N2O/c1-7(2)6-9-12-10-8(13-9)4-3-5-11-10/h3-5,7H,6H2,1-2H3
• InChI Key： JBBJSGKBXSJKAE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2N=C1CC(C)C

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92